Cas no 1806826-96-9 (2-Amino-5-(difluoromethyl)-6-methylpyridine-3-methanol)

• Product Name: 2-Amino-5-(difluoromethyl)-6-methylpyridine-3-methanol
• CAS No: 1806826-96-9
• MF: C₈H₁₀F₂N₂O
• MW: 188.174608707428
• CID: 4810538
• Update Time: 2025-06-14

2-Amino-5-(difluoromethyl)-6-methylpyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(difluoromethyl)-6-methylpyridine-3-methanol

• Inchi： 1S/C8H10F2N2O/c1-4-6(7(9)10)2-5(3-13)8(11)12-4/h2,7,13H,3H2,1H3,(H2,11,12)
• InChI Key： SLFGCZUTCNLCRA-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CO)=C(N)N=C1C)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 1.2
• Topological Polar Surface Area: 59.1

Additional information on 2-Amino-5-(difluoromethyl)-6-methylpyridine-3-methanol

Comprehensive Overview of 2-Amino-5-(difluoromethyl)-6-methylpyridine-3-methanol (CAS No. 1806826-96-9)

2-Amino-5-(difluoromethyl)-6-methylpyridine-3-methanol (CAS No. 1806826-96-9) is a specialized organic compound gaining significant attention in pharmaceutical and agrochemical research. This pyridine derivative, characterized by its unique difluoromethyl and methanol functional groups, exhibits versatile reactivity, making it a valuable intermediate in drug discovery and material science. Researchers are increasingly exploring its potential in designing novel small-molecule inhibitors and biologically active compounds, particularly in targeting enzymes and receptors involved in metabolic pathways.

The structural features of 2-Amino-5-(difluoromethyl)-6-methylpyridine-3-methanol contribute to its hydrogen-bonding capacity and lipophilicity, critical factors in optimizing drug-like properties. Recent studies highlight its role in developing next-generation therapeutics for conditions like inflammation and microbial infections. The difluoromethyl group enhances metabolic stability, a sought-after trait in medicinal chemistry, while the amino and hydroxyl moieties facilitate derivatization for structure-activity relationship (SAR) studies.

In agrochemical applications, this compound’s heterocyclic core shows promise in creating crop protection agents. Its fluorinated structure aligns with the growing demand for environmentally sustainable pesticides with reduced toxicity profiles. Industry trends indicate rising interest in fluorine-containing pyridines due to their improved bioavailability and target specificity, positioning CAS No. 1806826-96-9 as a key building block for innovation.

Synthetic methodologies for 2-Amino-5-(difluoromethyl)-6-methylpyridine-3-methanol often involve multistep organic transformations, including halogenation, nucleophilic substitution, and reduction. Advanced techniques like flow chemistry and catalytic C-H activation are being explored to improve yield and scalability. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry confirms its purity, essential for regulatory compliance in GMP manufacturing.

Market insights reveal increasing patent filings related to pyridine-based scaffolds, underscoring their commercial potential. As AI-driven drug discovery accelerates, computational models predict this compound’s utility in virtual screening libraries. Environmental considerations also drive research into green synthesis routes for such fluorinated intermediates, addressing concerns about chemical waste reduction.

For researchers sourcing CAS No. 1806826-96-9, quality parameters like chromatographic purity (>98%) and residual solvent levels are critical. Suppliers emphasizing QC documentation and stable storage conditions (e.g., inert atmosphere) are preferred to ensure reproducibility in downstream applications. Collaborative efforts between academia and industry continue to expand the applications portfolio of this compound, particularly in precision medicine and smart materials.